[2-(3-Hydroxypropyl)pyrrolidin-1-yl]-quinolin-5-ylmethanone

• IUPAC Name: [2-(3-hydroxypropyl)pyrrolidin-1-yl]-quinolin-5-ylmethanone
• InChI: InChI=1S/C17H20N2O2/c20-12-4-6-13-5-3-11-19(13)17(21)15-7-1-9-16-14(15)8-2-10-18-16/h1-2,7-10,13,20H,3-6,11-12H2
• InChI Key: RHLBYLPACOWOKC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2=C3C=CC=NC3=CC=C2)CCCO
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

[2-(3-Hydroxypropyl)pyrrolidin-1-yl]-quinolin-5-ylmethanone, also known as HPQM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. HPQM is a small molecule that belongs to the class of quinoline derivatives, which have been widely studied for their biological activities.

Mechanism of Action

The mechanism of action of [2-(3-Hydroxypropyl)pyrrolidin-1-yl]-quinolin-5-ylmethanone involves the inhibition of various cellular pathways such as the PI3K/Akt/mTOR pathway, which is involved in cell survival and proliferation, and the NF-κB pathway, which is involved in inflammation and immune response. [2-(3-Hydroxypropyl)pyrrolidin-1-yl]-quinolin-5-ylmethanone has also been shown to inhibit the activity of various enzymes such as topoisomerase I and II, which are involved in DNA replication and repair.
Biochemical and Physiological Effects:
[2-(3-Hydroxypropyl)pyrrolidin-1-yl]-quinolin-5-ylmethanone has been shown to have various biochemical and physiological effects such as induction of oxidative stress, modulation of cell cycle progression, and inhibition of angiogenesis. The compound has also been shown to have anti-inflammatory and immunomodulatory effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of [2-(3-Hydroxypropyl)pyrrolidin-1-yl]-quinolin-5-ylmethanone in lab experiments is its ability to inhibit the growth and proliferation of cancer cells, making it a potential candidate for cancer therapy. However, the compound has certain limitations such as poor solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

Further studies are needed to explore the potential therapeutic applications of [2-(3-Hydroxypropyl)pyrrolidin-1-yl]-quinolin-5-ylmethanone in various diseases. The compound can be further modified to improve its solubility and bioavailability. The development of [2-(3-Hydroxypropyl)pyrrolidin-1-yl]-quinolin-5-ylmethanone-based drug delivery systems can also be explored to enhance its therapeutic efficacy. Additionally, the mechanism of action of [2-(3-Hydroxypropyl)pyrrolidin-1-yl]-quinolin-5-ylmethanone needs to be further elucidated to understand its molecular targets and pathways.

Synthesis Methods

The synthesis of [2-(3-Hydroxypropyl)pyrrolidin-1-yl]-quinolin-5-ylmethanone involves the reaction of 2-(3-hydroxypropyl)pyrrolidine with quinoline-5-carboxaldehyde in the presence of a suitable catalyst. The resulting product is purified using various techniques such as column chromatography, recrystallization, and HPLC.

Scientific Research Applications

[2-(3-Hydroxypropyl)pyrrolidin-1-yl]-quinolin-5-ylmethanone has been extensively studied for its potential therapeutic applications in various diseases such as cancer, neurodegenerative disorders, and infectious diseases. The compound has shown promising results in inhibiting the growth and proliferation of cancer cells, inducing apoptosis, and suppressing tumor angiogenesis.